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Introduction

Scentenal (CAS No. 86803-90-9), chemically known as Octahydro-5-methoxy-4,7-methano-
1H-indene-2-carboxaldehyde, is a synthetic fragrance ingredient valued for its powerful and
diffusive green, ozonic, and marine notes.[1][2][3] As with many fragrance materials, an
assessment of its potential to cause skin sensitization is a critical component of its safety
evaluation for use in consumer products. The International Fragrance Association (IFRA) has
restricted the use of Scentenal due to its potential for dermal sensitization and systemic
toxicity.[4][5]

These application notes provide a comprehensive protocol for assessing the dermal
sensitization potential of Scentenal, integrating both established in vivo methods and modern
in vitro and in chemico approaches that align with the Adverse Outcome Pathway (AOP) for
skin sensitization.

Chemical and Physical Properties of Scentenal
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A summary of the key chemical and physical properties of Scentenal is presented in Table 1.
Understanding these properties is essential for designing and conducting toxicological studies.

Table 1: Chemical and Physical Properties of Scentenal

Property Value Reference(s)

CAS Number 86803-90-9 5]

4,7-Methano-1H-indene-2-

IUPAC Name carboxaldehyde, octahydro-5- [1]
methoxy-
Scentenal™, Ocean
Synonyms [1][6]
carboxaldehyde
Molecular Formula C12H1802 [5]
Molecular Weight 194.27 g/mol [5]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 246°C (474.8°F) [5]
Flash Point >100°C (>212°F) [5]

L May cause an allergic skin
GHS Classification ' [71[8]
reaction (H317)

The Adverse Outcome Pathway (AOP) for Skin
Sensitization

Modern approaches to assessing skin sensitization are guided by the AOP framework, which
describes the sequence of events from the initial molecular interaction of a chemical with the
skin to the adverse outcome of allergic contact dermatitis. This pathway consists of four key
events (KEs), which can be investigated using a combination of in chemico, in vitro, and in vivo
methods.
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Adverse Outcome Pathway (AOP) for Skin Sensitization
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Figure 1: The Adverse Outcome Pathway for Skin Sensitization.

Experimental Protocols for Dermal Sensitization
Assessment

An integrated approach to testing is recommended, combining data from multiple assays to
build a weight of evidence for the sensitization potential of Scentenal.

In Chemico Assessment: Direct Peptide Reactivity
Assay (DPRA) - OECD TG 442C

The DPRA assesses the first key event (KE1) of the AOP by quantifying the reactivity of a test
chemical with synthetic peptides containing cysteine and lysine, which mimic skin proteins.

Protocol:
o Preparation of Reagents:
o Prepare a stock solution of Scentenal in a suitable solvent (e.g., acetonitrile).
o Prepare stock solutions of cysteine- and lysine-containing peptides.
 Incubation:
o Incubate Scentenal with each peptide solution for 24 hours at 25°C.

e Analysis:
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o Quantify the remaining concentration of the unreacted peptides using High-Performance
Liquid Chromatography (HPLC) with UV detection.

o Data Interpretation:
o Calculate the percentage of peptide depletion for both cysteine and lysine.

o Classify the reactivity of Scentenal based on the mean peptide depletion.

In Vitro Assessment: KeratinoSens™ Assay - OECD TG
442D

This assay addresses the second key event (KE2), keratinocyte activation, by measuring the
induction of the Keap1-Nrf2-ARE pathway in a human keratinocyte cell line.[9][10]

Protocol:

Cell Culture:

o Culture KeratinoSens™ cells (immortalized HaCaT human keratinocytes) in 96-well plates.

[6]

Exposure:

o Expose the cells to a range of concentrations of Scentenal for 48 hours.

Luciferase Assay:

o Measure the activity of the luciferase reporter gene, which is under the control of the
Antioxidant Response Element (ARE).

Cytotoxicity Assessment:

o Concurrently, assess cell viability using a method such as the MTT assay.

Data Interpretation:
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o A compound is classified as a sensitizer if it induces a statistically significant luciferase
expression greater than 1.5-fold above the vehicle control at a concentration where cell
viability is at least 70%.[11]

In Vitro Assessment: Human Cell Line Activation Test (h-
CLAT) - OECD TG 442E

The h-CLAT addresses the third key event (KE3), the activation of dendritic cells, using the
THP-1 human monocytic leukemia cell line as a surrogate.[12]

Protocol:
e Cell Culture:

o Culture THP-1 cells and expose them to various concentrations of Scentenal for 24 hours.
e Flow Cytometry:

o Stain the cells with fluorescently labeled antibodies against the cell surface markers CD86
and CD54.

o Analyze the expression of these markers using flow cytometry.[13]
o Data Interpretation:

o A positive result is recorded if the relative fluorescence intensity (RFI) of CD86 is = 150%
or the RFI of CD54 is = 200% in at least two of three independent experiments.[12]

In Vivo Assessment: Murine Local Lymph Node Assay
(LLNA) - OECD TG 429

The LLNA is the traditional in vivo method for assessing skin sensitization potential and
provides a quantitative measure of the proliferative response of lymphocytes in the draining
lymph nodes (KE4).[14]

Protocol:

¢ Animal Model:
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o Use female CBA/J mice.

e Dose Administration:

o Apply Scentenal in a suitable vehicle (e.g., acetone:olive oil, 4:1) to the dorsum of each
ear for three consecutive days.

e Lymphocyte Proliferation Measurement:
o On day 6, inject the mice with 3H-methyl thymidine intravenously.
o After 5 hours, excise the draining auricular lymph nodes.

o Prepare a single-cell suspension and measure the incorporation of 3H-methyl thymidine
via liquid scintillation counting.

o Data Interpretation:

o Calculate the Stimulation Index (Sl) by dividing the mean radioactive incorporation in the
test group by the mean incorporation in the vehicle control group.

o A substance is considered a sensitizer if the Sl is = 3.[5] The EC3 value, which is the
estimated concentration required to produce an Sl of 3, is calculated to determine the
potency of the sensitizer.[15]
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Figure 2: Integrated Testing Strategy Workflow for Scentenal.

Data Presentation (Representative Data)

As specific experimental data for Scentenal is not publicly available, the following tables
present hypothetical but representative results that would be expected for a moderate skin

sensitizer.

Table 2: Representative DPRA Results for Scentenal
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Scentenal

Peptide Depletion Reactivity

Peptide Concentration T
(%) Classification
(mM)
Cysteine 100 25.5 Moderate Reactivity
Lysine 500 8.2
Mean Depletion 16.85

Table 3: Representative KeratinoSens™ Results for Scentenal

Scentenal Conc.

Luciferase Fold

(M) Cell Viability (%) induction Result
0 (Vehicle) 100 1.0
2 98 1.2
4 95 1.8 Positive
8 92 25 Positive
16 85 3.1 Positive
32 78 2.8 Positive
64 65 2.2

ECL1.5 (concentration for 1.5-fold induction) = 3.5 uM. IC50 (concentration for 50% viability) >

64 uM.

Table 4: Representative h-CLAT Results for Scentenal
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Scentenal Cell Viability

CD86 RFI (%) CD54 RFI (%) Result
Conc. (pg/mL) (%)

0 (Vehicle) 100 100 100 -
10 96 120 145 -
20 91 165 190 Positive (CD86)
Positive (CD86 &
40 84 180 210
CD54)
Positive (CD86 &
80 75 155 230
CD54)
Table 5: Representative LLNA Results for Scentenal
Scentenal Mean DPM/Lymph Stimulation Index - .
esu
Concentration (%) Node (* SD) (Sl)
0 (Vehicle Control) 1,500 (£ 250) 1.0 Negative
1.0 2,800 (* 400) 1.87 Negative
25 4,200 (+ 600) 2.80 Negative
5.0 6,300 (+ 850) 4.20 Positive
10.0 9,500 (+ 1200) 6.33 Positive

Calculated EC3 Value = 3.2%

Based on this representative data, Scentenal would be classified as a skin sensitizer. The EC3
value of 3.2% suggests a moderate potency.

Conclusion and Risk Assessment

The integrated assessment of Scentenal, utilizing a combination of in chemico and in vitro
assays, supported by historical in vivo data, confirms its classification as a dermal sensitizer.
The quantitative data from the LLNA (a representative EC3 value of 3.2%) allows for the
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categorization of Scentenal as a moderate sensitizer. This information is crucial for conducting
a Quantitative Risk Assessment (QRA) to establish safe concentration levels of Scentenal in
various consumer product categories, ensuring consumer safety.[4][16][17] The protocols and
data presented here provide a framework for the comprehensive evaluation of the dermal
sensitization potential of fragrance ingredients like Scentenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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